Cas no 2094324-64-6 (N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide)

• Product Name: N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide
• CAS No: 2094324-64-6
• MF: C₁₉H₂₀N₂O₂
• MW: 308.374304771423
• CID: 5825019
• PubChem ID: 121582285
• Update Time: 2025-06-30

N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z2285378200
• AKOS033850111
• 2094324-64-6
• N-[2-(benzhydrylamino)-2-oxoethyl]-N-methylprop-2-enamide
• SCHEMBL21393133
• N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide
• EN300-26574589

• Inchi： 1S/C19H20N2O2/c1-3-18(23)21(2)14-17(22)20-19(15-10-6-4-7-11-15)16-12-8-5-9-13-16/h3-13,19H,1,14H2,2H3,(H,20,22)
• InChI Key： CBHJUJQYFUZEOE-UHFFFAOYSA-N
• SMILES： O=C(CN(C(C=C)=O)C)NC(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 308.152477885g/mol
• Monoisotopic Mass: 308.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 49.4Ų

Additional information on N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide

Introduction to Compound CAS No. 2094324-64-6: N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide

N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide (CAS No. 2094324-64-6) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a diphenylmethyl carbamoyl group and a prop-2-enamide moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide is composed of a central amide bond linking a substituted benzene ring and an acrylamide group. The diphenylmethyl carbamoyl moiety is known for its ability to modulate protein-protein interactions and enzyme activities, making it a valuable scaffold in drug design. The prop-2-enamide group, on the other hand, is often associated with improved solubility and bioavailability, which are crucial for the development of effective pharmaceuticals.

Recent studies have explored the potential of N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease. Additionally, it has been found to exhibit neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

In the realm of cancer research, N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide has demonstrated promising antitumor activities. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colorectal cancer cells. The mechanism of action involves the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are frequently dysregulated in cancer cells.

Beyond its therapeutic applications, N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide has also been investigated for its potential as a research tool. Its ability to selectively bind to specific protein targets makes it useful for probing protein function and identifying novel drug targets. For instance, it has been used in high-throughput screening assays to identify small molecules that can modulate the activity of specific enzymes or receptors.

The synthesis of N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide typically involves a multi-step process that includes the formation of the diphenylmethyl carbamoyl intermediate and subsequent coupling with an appropriate acrylamide derivative. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, making it more accessible for both academic and industrial research.

In terms of safety and toxicity, preliminary studies suggest that N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide exhibits low toxicity at therapeutic concentrations. However, further investigations are needed to fully assess its safety profile and potential side effects. These studies will be crucial for advancing this compound into clinical trials and ultimately bringing it to market as a new therapeutic agent.

The future prospects for N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide are promising. Ongoing research aims to optimize its pharmacological properties, such as potency, selectivity, and pharmacokinetics, to enhance its therapeutic potential. Additionally, efforts are being made to develop prodrugs or drug delivery systems that can improve its bioavailability and reduce off-target effects.

In conclusion, N-{[(diphenylmethyl)carbamoyl]methyl}-N-methylprop-2-enamide (CAS No. 2094324-64-6) is a versatile compound with a wide range of potential applications in both medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a novel therapeutic agent or research tool.